Cas no 2098015-71-3 (2-(1-ethyl-3-(pyridin-2-yl)-1H-pyrazol-4-yl)acetimidamide)

• Product Name: 2-(1-ethyl-3-(pyridin-2-yl)-1H-pyrazol-4-yl)acetimidamide
• CAS No: 2098015-71-3
• MF: C₁₂H₁₅N₅
• MW: 229.281001329422
• CID: 5725192
• PubChem ID: 121213808
• Update Time: 2025-05-20

2-(1-ethyl-3-(pyridin-2-yl)-1H-pyrazol-4-yl)acetimidamide Chemical and Physical Properties

Names and Identifiers

• 2098015-71-3
• 2-(1-ethyl-3-(pyridin-2-yl)-1H-pyrazol-4-yl)acetimidamide
• AKOS026724280
• 2-(1-ethyl-3-pyridin-2-ylpyrazol-4-yl)ethanimidamide
• F2198-5506
• 1H-Pyrazole-4-ethanimidamide, 1-ethyl-3-(2-pyridinyl)-

• Inchi： 1S/C12H15N5/c1-2-17-8-9(7-11(13)14)12(16-17)10-5-3-4-6-15-10/h3-6,8H,2,7H2,1H3,(H3,13,14)
• InChI Key： QWBLSCGAQHBDCU-UHFFFAOYSA-N
• SMILES： N1(CC)C=C(CC(=N)N)C(C2C=CC=CN=2)=N1

Computed Properties

• Exact Mass: 229.13274550g/mol
• Monoisotopic Mass: 229.13274550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 431.0±55.0 °C(Predicted)
• pka: 11.94±0.40(Predicted)

Additional information on 2-(1-ethyl-3-(pyridin-2-yl)-1H-pyrazol-4-yl)acetimidamide

Introduction to 2-(1-ethyl-3-(pyridin-2-yl)-1H-pyrazol-4-yl)acetimidamide (CAS No. 2098015-71-3)

2-(1-ethyl-3-(pyridin-2-yl)-1H-pyrazol-4-yl)acetimidamide, identified by its Chemical Abstracts Service (CAS) number 2098015-71-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic derivatives, characterized by its intricate molecular structure, which includes a pyrazole core appended with an acetimidamide moiety. The presence of both pyridine and ethyl substituents further enhances its structural complexity, making it a promising candidate for various biochemical and pharmacological applications.

The pyridin-2-yl group in the molecular framework is particularly noteworthy, as it introduces a nitrogen-rich aromatic system that can participate in hydrogen bonding and metal coordination interactions. These properties are often exploited in drug design to improve binding affinity and selectivity. The 1H-pyrazol-4-yl moiety, on the other hand, contributes to the compound's stability and reactivity, enabling it to engage in diverse chemical transformations relevant to drug development.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with therapeutic potential. The acetimidamide functional group is of particular interest due to its ability to form stable amide bonds while also serving as a versatile intermediate in synthetic chemistry. This makes 2-(1-ethyl-3-(pyridin-2-yl)-1H-pyrazol-4-yl)acetimidamide a valuable building block for constructing more complex pharmacophores.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors targeting key biological pathways. For instance, studies have suggested that derivatives of pyrazole and pyridine can interact with enzymes and receptors involved in inflammation, cancer, and neurodegenerative diseases. The 1H-pyrazol-4-yl group, in particular, has been shown to modulate the activity of enzymes such as kinases and phosphodiesterases, which are critical regulators of cellular processes.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanistic interactions of such compounds with high accuracy. Molecular docking studies using 2-(1-ethyl-3-(pyridin-2-yl)-1H-pyrazol-4-yl)acetimidamide have revealed promising interactions with proteins implicated in metabolic disorders. These findings underscore the compound's potential as a lead molecule for further medicinal chemistry optimization.

The synthesis of this compound involves multi-step organic reactions that require careful control over reaction conditions to ensure high yield and purity. The introduction of the pyridin-2-yl group necessitates precise functionalization techniques, such as palladium-catalyzed cross-coupling reactions, which are well-established methods for constructing aryl-amino acid derivatives. Similarly, the incorporation of the acetimidamide moiety requires expertise in imidamide synthesis protocols.

In terms of pharmacokinetic properties, preliminary data suggest that 2-(1-ethyl-3-(pyridin-2-yl)-1H-pyrazol-4-yl)acetimidamide exhibits favorable solubility characteristics, which is crucial for drug bioavailability. Additionally, its stability under various physiological conditions makes it a promising candidate for further preclinical evaluation.

The role of computational modeling in understanding the biological activity of this compound cannot be overstated. Advanced techniques such as quantum mechanical calculations and molecular dynamics simulations have provided insights into how the pyrazol and pyridine moieties interact with biological targets at an atomic level. These insights are invaluable for guiding synthetic modifications aimed at improving potency and selectivity.

Moreover, the growing interest in structure-based drug design has highlighted the importance of understanding conformational dynamics. The flexible nature of the acetimidamide group allows for multiple binding orientations, which could be exploited to enhance binding entropy and improve drug efficacy.

Ethical considerations are also paramount when developing new pharmaceutical agents. While this compound shows promise in preclinical models, thorough safety evaluations are essential before it can be considered for human trials. Collaborative efforts between synthetic chemists, biologists, and clinicians are necessary to ensure that its development adheres to rigorous scientific and ethical standards.

The future prospects for 2-(1-ethyl-3-(pyridin-2-y l)-1H-pyrazol -4 - yl)acetimidamide are bright, particularly as new synthetic methodologies continue to emerge. Advances in flow chemistry and automated synthesis platforms could streamline its production process while maintaining high quality control standards.

In conclusion, 2-( 1 - eth yl - 3 - ( py ridin e - 2 - y l ) - 1 H - py ra z ol - 4 - y l ) ac etim id am ide ( CAS No . 2098015 - 71 - 3 ) represents an exciting frontier i n pharma ceutical research . Its unique structural features , coupled wi th recent advances i n computational an d experimental chemistry , position i t as a potentia l lead molecule f or further developme nt . As research i n this area conti nues , we can expect to see more insights into its pharmacological properties an d its potential applicatio ns i n treati ng various human diseases .